![molecular formula C16H17ClN2S B4677490 N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea](/img/structure/B4677490.png)
N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea
Overview
Description
N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea, also known as BCE, is a chemical compound that has been extensively studied for its potential use in scientific research. BCE is a thiourea derivative that is synthesized through a multistep process. BCE has been shown to have various biochemical and physiological effects, making it a promising compound for further research.
Mechanism of Action
The mechanism of action of N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in cells. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division. This compound has also been shown to inhibit the activity of protein kinase C, an enzyme that is involved in cell signaling pathways. These effects may contribute to the anticancer and antimicrobial properties of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit the production of reactive oxygen species, which can cause cellular damage and contribute to the development of various diseases. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea has several advantages for use in lab experiments. This compound is a relatively stable compound that can be easily synthesized and purified. This compound has also been shown to have low toxicity, making it a safe compound to use in lab experiments. However, this compound has some limitations for use in lab experiments. This compound has low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, this compound has a relatively short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for research on N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea. One area of research could focus on the development of new synthetic methods for this compound that improve yield and purity. Additionally, further studies could investigate the mechanism of action of this compound and its potential use in the treatment of various diseases. Future research could also investigate the use of this compound in combination with other compounds to enhance its effectiveness. Finally, further studies could investigate the potential use of this compound as a scaffold for the development of new drugs with improved properties.
Scientific Research Applications
N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea has been shown to have potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been studied for its potential use as an anticancer agent due to its ability to inhibit the growth of cancer cells. This compound has also been shown to have antimicrobial properties, making it a potential candidate for the development of new antibiotics. Additionally, this compound has been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.
properties
IUPAC Name |
1-benzyl-3-[2-(3-chlorophenyl)ethyl]thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClN2S/c17-15-8-4-7-13(11-15)9-10-18-16(20)19-12-14-5-2-1-3-6-14/h1-8,11H,9-10,12H2,(H2,18,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPUGNYSTVRHWBD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=S)NCCC2=CC(=CC=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClN2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
14.9 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49824113 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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